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Compound of Interest

Compound Name: Bibn 140

Cat. No.: B1666968 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling BIBN 140, also known as Olcegepant or BIBN 4096 BS. Adherence to these

procedures is vital for ensuring a safe laboratory environment and proper experimental

conduct.

Chemical Identification:

Identifier Value

Common Name Olcegepant

Synonyms BIBN 140, BIBN 4096, BIBN 4096 BS

IUPAC Name

1-[3,5-Dibromo-N-[[4-(1,4-dihydro-2-oxo-3(2H)-

quinazolinyl)-1-piperidinyl]carbonyl]-D-tyrosyl-L-

lysyl]-4-(4-pyridinyl)-piperazine

Molecular Formula C38H47Br2N9O5

Molecular Weight 869.65 g/mol

CAS Number 204697-65-4
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While BIBN 140 does not meet the classification criteria for a hazardous substance according

to EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, prudent laboratory practices

necessitate the use of appropriate personal protective equipment to minimize exposure.[1]

Recommended Personal Protective Equipment:

Eye Protection: Use appropriate safety glasses.[1]

Hand Protection: Wear suitable chemical-resistant gloves that comply with standard BS EN

374:2003. Always inspect gloves before use and wash hands thoroughly after handling.[1]

Body Protection: A standard lab coat or appropriate protective clothing should be worn.

Respiratory Protection: If there is a risk of aerosol formation, a suitable respirator may be

necessary.[1] All handling of the substance should ideally occur within a chemical fume hood

with an independent air supply.[1]

Safe Handling and Storage
Handling:

Avoid inhalation, as well as contact with eyes, skin, and clothing.

Prevent the formation of dust and aerosols.

Ensure the work area is well-ventilated, preferably within a laboratory fume hood.

Keep the substance away from heat and sources of ignition.

Avoid prolonged or repeated exposure.

Storage:

Store in a tightly closed container.

Follow recommended storage conditions, which are typically stable under normal transport

or storage protocols.
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Protect from heat and moisture.

First Aid and Emergency Procedures
In the event of exposure, follow these first aid measures and seek medical advice.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing ceases, provide artificial

respiration and consult a doctor.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove and wash contaminated clothing before

reuse. Consult a doctor.

Eye Contact
Flush the eyes with copious amounts of water

for at least 15 minutes. Consult a doctor.

Ingestion

Rinse the mouth with water. Do not induce

vomiting unless instructed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Consult a doctor.

Spill Management: In case of a spill, cover the material with a suitable absorbent, then sweep it

up and place it in an appropriate container for disposal.

Disposal Plan
All waste material, including the substance itself and any contaminated items, should be

disposed of in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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